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Compound of Interest

Compound Name: (R)-PS210

Cat. No.: B15607162

(R)-PS210, identified by CAS number 1221962-86-2, is a potent and selective activator of
phosphoinositide-dependent protein kinase 1 (PDK1).[1][2] It is supplied as a crystalline solid
and is intended for research use only, not for human or veterinary use.[1][3] While some safety
data sheets may classify it as non-hazardous, it is crucial to treat this compound as potentially
hazardous until more comprehensive toxicological data is available.[3][4] Adherence to strict
safety protocols is therefore essential to ensure the well-being of laboratory personnel.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for all procedures involving (R)-PS210 to
determine the appropriate level of personal protective equipment.[5][6] The following table
summarizes the recommended PPE for handling (R)-PS210 in a laboratory setting.
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Personal Protective o
Body Part . Specifications and Usage
Equipment

Safety goggles are the
minimum requirement.[5][7] A
face shield should be worn in
addition to safety goggles
) ) when there is a significant risk
Safety Goggles with Side
Eyes/Face ) ) of splashes, such as when
Shields or Face Shield ) N
handling bulk quantities or
preparing solutions.[5][7][8] All
eye and face protection must

meet ANSI Z87.1 standards.[5]
[7]

Nitrile gloves are a common
choice for handling chemicals
in a research setting.[9] For
prolonged contact or when
handling concentrated

Hands Chemical-Resistant Gloves solutions, consider double-
gloving or using thicker, heavy-
duty gloves.[5] Always inspect
gloves for tears or punctures
before use and change them

immediately if contaminated.[5]

A flame-resistant lab coat is

recommended.[7] The lab coat

Body Laboratory Coat
should be fully buttoned to
provide maximum coverage.[7]
Respiratory Respirator A NIOSH-approved respirator

may be necessary if there is a
risk of inhaling dust or
aerosols, particularly when
handling the solid form of the
compound outside of a

certified chemical fume hood.
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[4] The type of respirator and
cartridge should be selected
based on a formal risk

assessment.

Open-toed shoes are strictly

prohibited in the laboratory.[7]
Feet Closed-Toe Shoes [8] Shoes should be made of a

non-porous material to protect

against spills.

Operational and Disposal Plans

Handling Procedures:

e Engineering Controls: All work with (R)-PS210, especially when handling the solid powder,
should be conducted in a certified chemical fume hood to minimize the risk of inhalation.[10]

e Solution Preparation: (R)-PS210 is soluble in DMSO.[3] When preparing stock solutions, add
the solvent to the solid slowly to avoid splashing.

e General Hygiene: Avoid eating, drinking, or applying cosmetics in the laboratory.[11] Wash
hands thoroughly with soap and water after handling the compound, even if gloves were

worn.[3]

First Aid Measures:
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.[4]

Remove contaminated clothing and wash the
Skin Contact affected area thoroughly with soap and water.

Seek medical attention if irritation develops.[4]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[4]

Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[4]

Disposal Plan:

o Waste Characterization: All waste containing (R)-PS210 must be treated as hazardous
chemical waste.

» Containerization: Dispose of solid waste and contaminated materials (e.g., gloves, weigh
paper) in a designated, sealed, and clearly labeled hazardous waste container. Liquid waste
should be collected in a separate, compatible, and labeled container.

o Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations.[12] Contact your institution's Environmental Health and Safety
(EHS) department for specific guidance on waste disposal procedures.

Experimental Workflow for Safe Handling of (R)-
PS210

The following diagram illustrates the logical workflow for ensuring safety when working with (R)-
PS210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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